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Compound of Interest

Compound Name:
2-Amino-3-hydroxy-3-(thiophen-2-

yl)propanoic acid

CAS No.: 32595-59-8

Cat. No.: B555580

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, handling, and

potential applications of BETA-(2-THIENYL)-DL-SERINE. The information is intended to

support researchers and professionals in the fields of pharmaceutical development,

biochemical research, and agrochemical science.

Chemical and Physical Properties
BETA-(2-THIENYL)-DL-SERINE is a derivative of the amino acid serine, characterized by the

presence of a thiophene ring. This structural feature makes it a subject of interest for various

research applications.[1]
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Property Value Reference

CAS Number 32595-59-8 [2][3][4]

Molecular Formula C₇H₉NO₃S [2][4]

Molecular Weight 187.22 g/mol [2][4]

Appearance White or off-white powder [1]

Melting Point 181 - 185 ºC [1]

Purity ≥ 98% [1]

Synonyms

DL-Ser(2-Thi)-OH, H-DL-

BETA-(2-THIENYL)-DL-SER-

OH

[1][3]

Safety and Handling
Proper handling and storage of BETA-(2-THIENYL)-DL-SERINE are essential to ensure

laboratory safety and maintain the integrity of the compound.

Aspect Guideline Reference

Storage

Store at 0-8°C in a dry, cool,

and well-ventilated place.

Keep container tightly closed.

[1]

Personal Protective Equipment

(PPE)

Wear appropriate protective

eyeglasses or chemical safety

goggles, gloves, and lab coat.

Incompatibilities Strong oxidizing agents.

Hazards

May cause skin and serious

eye irritation. Avoid breathing

dust.

[5]

Biological Activity and Applications
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BETA-(2-THIENYL)-DL-SERINE is a versatile compound with several areas of application in

scientific research. Its structural similarity to natural amino acids allows it to interact with

biological systems, making it a valuable tool for studying enzyme inhibition and receptor

interactions.[1]

Pharmaceutical Development: This compound is explored for its potential as a therapeutic

agent, particularly in the context of neurological disorders. Its unique structure may offer

advantages in drug efficacy and design.[1]

Biochemical Research: It serves as a tool for investigating protein-protein interactions and

enzyme activities, contributing to the understanding of complex biological processes.[1]

Agrochemical Applications: Research is being conducted into its potential role in the

development of new, environmentally friendly pesticides.[1]

Flavor and Fragrance Industry: The thiophene moiety imparts unique sensory profiles,

leading to its investigation for use in flavor and fragrance formulations.[1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of BETA-(2-

THIENYL)-DL-SERINE are not widely available in the public domain, the following sections

provide general methodologies based on standard practices for similar compounds.

General Synthesis Approach
The synthesis of serine analogs often involves multi-step chemical reactions. A plausible,

though not explicitly documented, synthetic route for BETA-(2-THIENYL)-DL-SERINE could

involve the condensation of a thiophene-derived aldehyde with a glycine equivalent, followed

by reduction and hydrolysis. Researchers should consult advanced organic chemistry literature

for specific reaction conditions and purification methods.

Conceptual Enzyme Inhibition Assay
Given its application in studying enzyme activities, a general protocol for assessing the

inhibitory effect of BETA-(2-THIENYL)-DL-SERINE on a target enzyme is outlined below. This

is a conceptual workflow and would require optimization for a specific enzyme.
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Conceptual workflow for an enzyme inhibition assay.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
The quantitative analysis of serine and its analogs in biological matrices is often performed

using HPLC. The following is a generalized protocol for the analysis of a serine analog, which

would need to be adapted and validated for BETA-(2-THIENYL)-DL-SERINE.

Sample Preparation (Conceptual)

Deproteinization: For biological samples such as plasma or tissue homogenates, proteins

must be removed. This is typically achieved by precipitation with an organic solvent (e.g.,

acetonitrile or methanol) or a strong acid (e.g., perchloric acid).
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Derivatization: To enhance detection by UV or fluorescence detectors, the amino acid is

often derivatized. A common derivatizing agent for amino acids is o-phthalaldehyde (OPA) in

the presence of a thiol.

Filtration: The derivatized sample should be filtered through a 0.22 µm or 0.45 µm syringe

filter before injection into the HPLC system.

HPLC Conditions (Example)

Column: A reversed-phase C18 column is commonly used for the separation of derivatized

amino acids.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., sodium acetate or

phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is typical.

Detection: UV or fluorescence detection at a wavelength appropriate for the chosen

derivatizing agent.

Quantification: A calibration curve is constructed using standards of known concentrations to

quantify the analyte in the sample.
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General workflow for HPLC analysis of a serine analog.
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Conclusion
BETA-(2-THIENYL)-DL-SERINE is a compound with demonstrated utility in various fields of

scientific research. Its unique chemical structure provides a foundation for its application in

pharmaceutical development, biochemical studies, and beyond. While detailed experimental

protocols and quantitative biological data are not extensively documented in publicly accessible

literature, the information provided in this guide serves as a valuable resource for researchers

interested in exploring the potential of this compound. Further investigation is warranted to fully

elucidate its mechanisms of action and expand its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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